Cas no 77220-86-1 (4-hydroxy-3-methylbutanoic acid)

• Product Name: 4-hydroxy-3-methylbutanoic acid
• CAS No: 77220-86-1
• Molecular Formula: C₅H₁₀O₃
• Molecular Weight: 118.1311
• CID: 569509
• PubChem ID: 131760

4-hydroxy-3-methylbutanoic acid Properties

Names and Identifiers

• Butanoic acid,4-hydroxy-3-methyl-
• 4-hydroxy-3-methylbutanoic acid
• 4-hydroxy-3-methyl-butanoic acid
• 4-Hydroxyisovaleric acid
• LMFA01050399
• SCHEMBL43435
• CHEBI:90005
• 4-Hydroxyisovalerate
• 77220-86-1
• DTXSID60868426
• 4-Hydroxyisovaleric acid sodium salt hydrate, analytical standard
• 4-Hydroxyisopentanoate
• Butanoic acid, 4-hydroxy-3-methyl-
• Q27162231
• 4-Hydroxyisopentanoic acid
• 4-hydroxy-3-methylbutanoicacid
• 4-hydroxy-isovaleric acid
• (RS)-4-hydroxyisovaleric acid
• NS00127191
• CHEMBL353863
• PD182198
• EN300-187788
• 3-methyl-4-hydroxy-butanoic acid
• AKOS006373039

• InChIKey： ZGYGEPZZMAXSKH-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H10O3/c1-4(3-6)2-5(7)8/h4,6H,2-3H2,1H3,(H,7,8)
• SMILES： CC(CC(=O)O)CO

Computed Properties

• Exact Mass: 118.063
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 118.063
• Heavy Atom Count: 8
• Complexity: 79.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53
• Refractive Index: 1.458
• Boiling Point: 277.3°C at 760 mmHg
• Flash Point: 135.7°C
• Density: 1.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids